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Compound of Interest

Compound Name: 2-Heptenal, (2)-

Cat. No.: B15349745

Essential Safety and Handling Guide for (Z)-2-
Heptenal

This guide provides immediate safety, operational, and disposal information for laboratory
personnel, including researchers, scientists, and drug development professionals working with
(Z)-2-Heptenal. The following procedures are designed to ensure the safe handling of this
compound and to provide a clear plan for its use and disposal.

Immediate Safety and Logistical Information

(2)-2-Heptenal, an a,B-unsaturated aldehyde, presents several potential hazards that require
stringent safety measures. As a member of this chemical class, it should be handled with care
to avoid adverse health effects. The trans-isomer, (E)-2-Heptenal, is classified as a flammable
liquid and is noted to be toxic in contact with skin, and harmful if swallowed or inhaled. All
isomers of 2-heptenal are considered to be skin sensitizers.[1]

Key Hazards:

o Flammability: (Z)-2-Heptenal is a flammable liquid and should be kept away from heat,
sparks, open flames, and other ignition sources.[2]

o Toxicity: It is presumed to have moderate acute oral and dermal toxicity.[1]

o Skin Sensitization: May cause an allergic skin reaction upon contact.[1]
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e [Irritation: Likely to cause irritation to the skin, eyes, and respiratory tract.

Quantitative Safety Data

While specific occupational exposure limits for (Z)-2-Heptenal have not been established by
major regulatory bodies like OSHA or ACGIH, data for the general class of C7-C12 a,3-
unsaturated aldehydes and the trans-isomer provide a basis for safe handling practices.[1][3][4]

Parameter Value Isomer/Analogue
Acute Oral Toxicity (LD50) 1300 mg/kg (rat) 2-Heptenal

Acute Dermal Toxicity (LD50) 860-1500 mg/kg (rabbit) 2-Heptenal

Flash Point 53.33 °C (128.00 °F) [est.] (2)-2-Heptenal[5]
Boiling Point 166.00 °C (330.8 °F) [est.] (2)-2-Heptenal[5]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is crucial for minimizing exposure and
ensuring a safe laboratory environment.

Engineering Controls and Personal Protective
Equipment (PPE)

» Ventilation: All work with (Z)-2-Heptenal must be conducted in a certified chemical fume hood
to minimize inhalation of vapors.

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.

» Skin and Body Protection:
o A flame-retardant lab coat must be worn and fully buttoned.
o Full-length pants and closed-toe shoes are required.

e Hand Protection:
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o Due to the lack of specific glove breakthrough data for (Z)-2-Heptenal, it is recommended
to use gloves that are resistant to aldehydes, such as butyl rubber gloves.[6]

o Nitrile gloves may be used for incidental splash protection but should be changed
immediately upon contact with the chemical.[6] Double-gloving can provide an additional

layer of protection.

Handling Procedures

e Preparation:
o Ensure that a safety shower and eyewash station are readily accessible.

o Assemble all necessary equipment and materials in the chemical fume hood before
handling the compound.

o Keep containers of (Z)-2-Heptenal tightly closed when not in use.

e Dispensing and Use:

[¢]

Use only non-sparking tools to prevent ignition.[2]

Ground and bond containers when transferring the material to prevent static discharge.

[¢]

[e]

Avoid contact with skin and eyes.

o

Avoid inhalation of vapor or mist.
e Post-Handling:
o Thoroughly wash hands with soap and water after handling, even if gloves were worn.

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical.

Storage

» Store in a cool, dry, and well-ventilated area away from heat and ignition sources.
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o Keep the container tightly closed and store in a locked cabinet.

» Store away from incompatible materials such as oxidizing agents.
Disposal Plan

All waste containing (Z)-2-Heptenal must be treated as hazardous waste.
» Waste Collection:

o Collect all liquid waste containing (Z)-2-Heptenal in a dedicated, properly labeled, and
sealed hazardous waste container.

o Contaminated disposable materials, such as gloves and paper towels, should also be
collected in a designated hazardous waste container.

e Disposal Procedure:

o Dispose of all waste in accordance with local, regional, national, and international
regulations.[7]

o Contact your institution's environmental health and safety (EHS) department for specific
disposal guidelines.

Emergency Procedures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

» Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth to
an unconscious person. Seek immediate medical attention.
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« Spills:

Evacuate the area and prevent entry of unnecessary personnel.

o

[¢]

Remove all ignition sources.

[¢]

Ventilate the area.

[e]

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., sand, earth, vermiculite) and

o

place it in a sealed container for disposal.

Workflow for Handling (Z)-2-Heptenal
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Safe Handling Workflow for (Z)-2-Heptenal
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Caption: Workflow for the safe handling of (Z)-2-Heptenal from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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